Cas no 6290-03-5 ((R)-(-)-1,3-Butanediol)

(R)-(-)-1,3-Butanediol structure

Product Name:(R)-(-)-1,3-Butanediol

CAS No:6290-03-5

Molecular Formula:C₄H₁₀O₂

Molecular Weight:90.121

MDL:MFCD00064277

CID:46581

PubChem ID:87564099

(R)-(-)-1,3-Butanediol Properties

Names and Identifiers

- (R)-Butane-1,3-diol
- (R)-(-)-1,3-Butanediol
- (-)-1,3-Butanediol
- (3R)-1,3-Butanediol
- (R)-1,3-Butanediol
- 1,3-Butanediol, (R)-(-)-
- 1,3-Butanediol,(3R)-
- 1,3-Butanediol,(R)-
- L-Butane-1,3-diol
- (R)-(-)-1,3-Butylene Glycol
- (R)-(-)-1,3-Dihydroxybutane
- 1,3-Butanediol, (R)-(-)- (8CI)
- 1,3-Butanediol, (3R)-
- 6290-03-5
- 1,3-Butanediol #
- EINECS 228-532-0
- CS-M1638
- CHEBI:52687
- O10183
- B1159
- EN300-7206273
- BU4
- Q27123551
- 1,3-(R)-butanediol
- AKOS015838959
- MFCD00064277
- r-(-)-1,3-butanediol
- AMY25740
- (R)-(-)-Butane-1,3-diol
- NS00080628
- (3R)-butane-1,3-diol
- DTXSID001016432
- AKOS005146047
- AS-11116
- (R)-(-)-1,3-Butanediol, 98%
- (R)-(-)-1,3-butandiol
- AC-5640
- HY-77490
- A834075
- 1,3-Butanediol, (R)-
- (R)-1,3-Butylene Glycol
- (R)-butane-1,3-diol
- (R)?-?(-?)?-?1,?3-?Butanediol
- (3R)-1,3-Butanediol; (-)-1,3-Butanediol; (R)-(-)-1,3-Butanediol; (R)-1,3-Butanediol; L-Butane-1,3-diol;
- +Expand
- MDL： MFCD00064277
- InChIKey： PUPZLCDOIYMWBV-SCSAIBSYSA-N
- Inchi： 1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3/t4-/m1/s1
- SMILES： C[C@H](CCO)O
- BRN： 1718944

Computed Properties

Exact Mass: 90.06808g/mol
Surface Charge: 0
XLogP3: -0.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 90.06808g/mol
Monoisotopic Mass: 90.06808g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 6
Complexity: 28.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: -0.25040
PSA: 40.46000
Refractive Index: 1.44
Water Partition Coefficient: Fully miscible in water.
Boiling Point: 117°C/40mmHg(lit.)
Melting Point: 0.07°C (estimate)
Vapor Pressure: 0.06 mmHg ( 20 °C)
Flash Point: 108 ºC
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Hygroscopic
Specific Rotation: -31 º (c=1 in EtOH)
Optical Activity: [α]21/D −31.0°, c = 1 in ethanol
Density: 1.005 g/mL at 25 °C(lit.)

(R)-(-)-1,3-Butanediol Security Information

Symbol: GHS07
RTECS：EK0440000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H319
Warning Statement： P264-P280-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：3-10

(R)-(-)-1,3-Butanediol Customs Data

HS CODE：29053920
Customs Data：

China Customs Code:
29053920

(R)-(-)-1,3-Butanediol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032U4-1g	(R)-Butane-1,3-diol	6290-03-5	97%	1g	$4.00	2024-04-22
A2B Chem LLC	AB42844-1g	(R)-(-)-1,3-Butanediol	6290-03-5	97%	1g	$4.00	2024-04-19
abcr	AB147013-1 g	(R)-(-)-1,3-Butanediol, 98%; .	6290-03-5	98%	1 g	€72.60	2023-07-20
Ambeed	A194907-1g	(R)-Butane-1,3-diol	6290-03-5	97%	1g	$5.0	2024-05-31
Apollo Scientific	OR2223-1g	(3R)-(-)-Butane-1,3-diol	6290-03-5		1g	£12.00	2024-07-28
Chemenu	CM141685-10g	(R)-Butane-1,3-diol	6290-03-5	97%	10g	$131	2022-09-29
ChemScence	CS-M1638-10g	(R)-(-)-1,3-Butanediol	6290-03-5	>98.0%	10g	$38.0	2022-04-26
eNovation Chemicals LLC	D696168-10g	(R)-1,3-Butanediol	6290-03-5	98%	10g	$125	2021-09-27
Fluorochem	041923-1g	R)-(-)-1,3-Butanediol	6290-03-5	97%	1g	￡21.00	2022-03-01
Key Organics Ltd	AS-11116-5G	(R)-(-)-1,3-Butanediol	6290-03-5	>98%	5g	£273.00	2023-09-07

(R)-(-)-1,3-Butanediol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:6290-03-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

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YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:6290-03-5)

MR./MRS.:TU MENG TING

Phone:15102763473

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:6290-03-5)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

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(CAS:6290-03-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

(R)-(-)-1,3-Butanediol Related Literature

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2. Hydrodeoxygenation of potential platform chemicals derived from biomass to fuels and chemicals

Keiichi Tomishige,Mizuho Yabushita,Ji Cao,Yoshinao Nakagawa Green Chem. 2022 24 5652
3. Benchmarking a new segmented K-band chirped-pulse microwave spectrometer and its application to the conformationally rich amino alcohol isoleucinol

Mariyam Fatima,Cristóbal Pérez,Benjamin E. Arenas,Melanie Schnell,Amanda L. Steber Phys. Chem. Chem. Phys. 2020 22 17042
4. A facile conversion of the phenylthio group to acetoxy by copper reagents for a practical synthesis of 4-acetoxyazetidin-2-one derivatives from (R)-butane-1,3-diol

Takashi Nakatsuka,Hiromitsu Iwata,Rie Tanaka,Seiichi Imajo,Masaji Ishiguro J. Chem. Soc. Chem. Commun. 1991 662
5. Recent progress in the catalytic transformation of carbon dioxide into biosourced organic carbonates

Vatcharaporn Aomchad,àlex Cristòfol,Francesco Della Monica,Bart Limburg,Valerio D'Elia,Arjan W. Kleij Green Chem. 2021 23 1077
6. Effect of β-hydroxybutyrate monoester on markers of iron metabolism in new-onset prediabetes: findings from a randomised placebo-controlled trial

Wandia Kimita,Sakina H. Bharmal,Juyeon Ko,Jaelim Cho,Maxim S. Petrov Food Funct. 2021 12 9229
7. Enzymatic synthesis of glycosides using the β-galactosidase of Escherichia coli: regio- and stereo-chemical studies

David H. G. Crout,David A. MacManus,Peter Critchley J. Chem. Soc. Perkin Trans. 1 1990 1865
8. Effect of d-β-hydroxybutyrate-(R)-1,3 butanediol on plasma levels of asprosin and leptin: results from a randomised controlled trial

Sanjali Charles,Yutong Liu,Wandia Kimita,Juyeon Ko,Sakina H. Bharmal,Maxim S. Petrov Food Funct. 2023 14 759
9. Selective hydrogenolysis and hydrogenation using metal catalysts directly modified with metal oxide species

Keiichi Tomishige,Yoshinao Nakagawa,Masazumi Tamura Green Chem. 2017 19 2876
10. Stereoselective syntheses and biological activities of E-series resolvins

Anders Vik,Trond Vidar Hansen Org. Biomol. Chem. 2021 19 705

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:6290-03-5)(R)-(-)-1,3-Butanediol

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:6290-03-5)(R)-(-)-1,3-Butanediol

Purity:99%

Quantity:500g

Price($):489.0

Cas no 6290-03-5 ((R)-(-)-1,3-Butanediol)

(R)-(-)-1,3-Butanediol Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-(-)-1,3-Butanediol Security Information

(R)-(-)-1,3-Butanediol Customs Data

China Customs Code:

(R)-(-)-1,3-Butanediol Price

(R)-(-)-1,3-Butanediol Suppliers

(R)-(-)-1,3-Butanediol Related Literature

Related Categories

6290-03-5 ((R)-(-)-1,3-Butanediol) Related Products